2-Cyclopropoxy-1-methyl-4-nitrobenzene

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 2-cyclopropyloxy-1-methyl-4-nitrobenzene
• InChI: InChI=1S/C10H11NO3/c1-7-2-3-8(11(12)13)6-10(7)14-9-4-5-9/h2-3,6,9H,4-5H2,1H3
• InChI Key: MTFABKSPRCRQDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])OC2CC2

Description

2-Cyclopropoxy-1-methyl-4-nitrobenzene is a nitroaromatic compound characterized by a benzene ring substituted with a nitro group (-NO₂) at the para position, a methyl group (-CH₃) at the ortho position, and a cyclopropoxy group (-O-C₃H₅) at the adjacent ortho position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-1-methyl-4-nitrobenzene typically involves the nitration of a suitable precursor. One common method is the nitration of 2-Cyclopropoxy-1-methylbenzene using a mixture of concentrated nitric acid and sulfuric acid. The reaction is carried out under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position on the benzene ring .

Industrial Production Methods

Industrial production of 2-Cyclopropoxy-1-methyl-4-nitrobenzene may involve similar nitration processes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification steps such as recrystallization or distillation may be employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-1-methyl-4-nitrobenzene can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the nitro group can be replaced by other substituents under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen gas with a palladium catalyst.

Substitution: Electrophilic reagents such as halogens or sulfonic acids in the presence of a Lewis acid catalyst.

Major Products Formed

Reduction: 2-Cyclopropoxy-1-methyl-4-aminobenzene.

Substitution: Various substituted benzene derivatives depending on the electrophile used.

Scientific Research Applications

2-Cyclopropoxy-1-methyl-4-nitrobenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the study of enzyme-catalyzed reactions involving nitroaromatic compounds.

Medicine: Investigated for its potential pharmacological properties and as a precursor for drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-1-methyl-4-nitrobenzene involves its interaction with molecular targets through its functional groups. The nitro group can participate in redox reactions, while the cyclopropoxy and methyl groups can influence the compound’s reactivity and binding affinity. The pathways involved may include electrophilic aromatic substitution and reduction-oxidation processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following nitroaromatic compounds share structural or functional similarities with 2-cyclopropoxy-1-methyl-4-nitrobenzene and are frequently used as reference materials in analytical and synthetic chemistry (see Table 1):

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Formula	Key Applications/Properties	Solubility (Matrix)
2-Cyclopropoxy-1-methyl-4-nitrobenzene	-NO₂ (para), -CH₃ (ortho), -O-C₃H₅ (ortho)	C₁₀H₁₁NO₃	Synthetic intermediate; potential ligand	Not explicitly reported
Nitrobenzene	-NO₂ (para)	C₆H₅NO₂	Solvent, precursor for aniline	Miscible with organic solvents
4-Nitroaniline	-NO₂ (para), -NH₂ (meta)	C₆H₆N₂O₂	Dye synthesis, corrosion inhibitor	Soluble in polar aprotic solvents
2-Nitroaniline	-NO₂ (ortho), -NH₂ (para)	C₆H₆N₂O₂	Pharmaceutical intermediate	Limited solubility in water
1,2,4-Trichlorobenzene	-Cl (ortho, meta, para)	C₆H₃Cl₃	Dielectric fluid, pesticide component	Low water solubility

Key Findings:

Substituent Effects: The cyclopropoxy group in 2-cyclopropoxy-1-methyl-4-nitrobenzene introduces steric hindrance and electron-donating effects, unlike the electron-withdrawing nitro group in nitrobenzene or the amino group in nitroanilines. This may enhance stability in radical reactions or coordination chemistry .

Solubility and Stability: Nitrobenzene and nitroanilines are commonly dissolved in methylene chloride:benzene matrices for analytical standardization (e.g., SPEX CertiPrep catalog #BIG-BN-2) .

Reactivity :

• The nitro group in all listed compounds facilitates electrophilic substitution reactions. However, the cyclopropoxy group in the target compound may promote ring strain-driven rearrangements, a feature absent in simpler analogs like nitrobenzene.

Research Implications and Limitations

• Gaps in Data : Detailed thermodynamic or kinetic data for 2-cyclopropoxy-1-methyl-4-nitrobenzene (e.g., melting point, reaction yields) are absent in the provided evidence. Further experimental studies using crystallography (e.g., SHELX software ) or chromatography are needed.
• Industrial Relevance : The compound’s structural complexity positions it as a candidate for specialized applications, such as agrochemicals or polymers, though this requires validation through targeted research.